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Compound of Interest

Compound Name: 4-Amino-3-chloropyridine N-oxide

Cat. No.: B1601024

Technical Guide: 4-Amino-3-chloropyridine N-
oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-3-chloropyridine N-
oxide, a heterocyclic compound of interest in medicinal chemistry and synthetic organic
chemistry. This document outlines its chemical identity, and available technical data, and
provides context through related compounds due to the limited specific information on the title
compound.

Core Compound Identification

Chemical Identity: 4-Amino-3-chloropyridine N-oxide is a mono-chlorinated aminopyridine
derivative with an N-oxide functional group.

CAS Number: 343927-62-8[1][2]
Molecular Formula: CsHsCIN20

Physicochemical Data

Quantitative data for 4-Amino-3-chloropyridine N-oxide is limited in publicly accessible
databases. For comparative purposes, the following table includes data for the related
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compound, 4-Amino-3,5-dichloropyridine N-oxide.

4-Amino-3-chloropyridine 4-Amino-3,5-

Property . . .- -
N-oxide dichloropyridine N-oxide

CAS Number 343927-62-8 91872-02-5

Molecular Formula CsHsCIN20 CsHaCl2N20

Molecular Weight 144.56 g/mol 179.00 g/mol [3]

Experimental Protocols

Detailed experimental protocols for the synthesis of 4-Amino-3-chloropyridine N-oxide are
not readily available in the surveyed literature. However, the synthesis of the closely related 4-
Amino-3,5-dichloropyridine N-oxide has been described and can serve as a methodological
reference.

Synthesis of 4-Amino-3,5-dihalopyridine N-oxide (General Procedure):
This process involves the halogenation of 4-aminopyridine followed by oxidation.[3]

» Halogenation of 4-Aminopyridine: A solution of 4-aminopyridine in concentrated hydrochloric
acid is stirred. Hydrogen peroxide is added dropwise to this mixture. After cooling and
basification, the resulting precipitate of 4-amino-3,5-dichloropyridine is filtered.[3]

o Oxidation to N-oxide: 4-Amino-3,5-dichloropyridine is added to glacial acetic acid with
stirring. Hydrogen peroxide is then added, and the reaction mixture is heated. The mixture is
subsequently cooled, and the pH is adjusted. The resulting precipitate is filtered, washed,
and dried to yield 4-amino-3,5-dichloropyridine-N-oxide.[3]

A general method for the preparation of pyridine-N-oxides involves the oxidation of the
corresponding pyridine. Common oxidizing agents include peracetic acid and hydrogen
peroxide in the presence of a carboxylic acid.[4]

Signaling Pathways and Experimental Workflows
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Specific signaling pathways involving 4-Amino-3-chloropyridine N-oxide have not been
elucidated in the available literature. However, a generalized workflow for the synthesis and
characterization of such a compound can be visualized.

General Synthesis and Characterization Workflow

Structural Analysis.

(NMR, MS, IR)

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of pyridine N-oxides.

Logical Relationships in Synthesis

The synthesis of chlorinated pyridine N-oxides can be approached through different routes,
highlighting the relationships between starting materials and intermediates.

Synthetic Routes to Chlorinated Pyridine N-Oxides
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Caption: Logical relationships in the synthesis of amino-chloropyridine N-oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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